Cas no 123136-04-9 (Methanesulfonic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester
• CAS No: 123136-04-9
• MF: C₆H₉F₃O₄S
• MW: 234.193471670151
• CID: 1214564
• PubChem ID: 14271783
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester
• SCHEMBL5074080
• (Tetrahydrofuran-2-yl)methyl trifluoromethanesulfonate
• 123136-04-9
• tetrahydrofuranylmethyl triflate
• DB-131217

• Inchi： 1S/C6H9F3O4S/c7-6(8,9)14(10,11)13-4-5-2-1-3-12-5/h5H,1-4H2
• InChI Key： YRFJPPGKZDOMSS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC1CCCO1

Computed Properties

• Exact Mass: 234.01736442g/mol
• Monoisotopic Mass: 234.01736442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61Ų